Cas no 61466-64-6 (4H-1-Benzopyran-3-carboxaldehyde, 8-methyl-4-oxo-)
61466-64-6 structure
Product Name:4H-1-Benzopyran-3-carboxaldehyde, 8-methyl-4-oxo-
CAS No:61466-64-6
MF:C11H8O3
MW:188.179423332214
CID:478280
PubChem ID:12624958
Update Time:2025-04-19
4H-1-Benzopyran-3-carboxaldehyde, 8-methyl-4-oxo- Chemical and Physical Properties
Names and Identifiers
-
- 4H-1-Benzopyran-3-carboxaldehyde, 8-methyl-4-oxo-
- 8-methyl-4-oxochromene-3-carbaldehyde
- 61466-64-6
- DTXSID30504783
- 8-Methyl-4-oxo-4H-1-benzopyran-3-carbaldehyde
- 8-Methyl-4-oxo-4H-1-benzopyran-3-carboxaldehyde
- 8-Methyl-4-oxo-4H-chromene-3-carbaldehyde
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- Inchi: 1S/C11H8O3/c1-7-3-2-4-9-10(13)8(5-12)6-14-11(7)9/h2-6H,1H3
- InChI Key: XGEOACJQBOXGAY-UHFFFAOYSA-N
- SMILES: O1C=C(C=O)C(C2C=CC=C(C)C1=2)=O
Computed Properties
- Exact Mass: 188.04734
- Monoisotopic Mass: 188.047344113g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 293
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- PSA: 43.37
4H-1-Benzopyran-3-carboxaldehyde, 8-methyl-4-oxo- Related Literature
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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